Cas no 892856-12-1 (N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide)

N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide is a sulfonamide-based compound featuring a benzamide core with a 4-chlorophenyl substituent and a tetrahydrofuran-derived methylsulfamoyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to its sulfonamide and amide functional groups. The chlorophenyl group enhances lipophilicity, while the oxolane (tetrahydrofuran) ring may improve metabolic stability. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound’s defined stereochemistry (if applicable) and purity are critical for consistent performance in research applications. Suitable for use in biochemical assays or as a precursor in synthetic organic chemistry.
N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide structure
892856-12-1 structure
Product Name:N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
CAS No:892856-12-1
MF:C19H21ClN2O4S
MW:408.899042844772
CID:6438252
Update Time:2025-05-20

N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
    • N-(4-chlorophenyl)-4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzamide
    • Benzamide, N-(4-chlorophenyl)-4-[[methyl[(tetrahydro-2-furanyl)methyl]amino]sulfonyl]-
    • Inchi: 1S/C19H21ClN2O4S/c1-22(13-17-3-2-12-26-17)27(24,25)18-10-4-14(5-11-18)19(23)21-16-8-6-15(20)7-9-16/h4-11,17H,2-3,12-13H2,1H3,(H,21,23)
    • InChI Key: DTSVLFHYBQZFFB-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1)(=O)C1=CC=C(S(N(C)CC2CCCO2)(=O)=O)C=C1

Experimental Properties

  • Density: 1.355±0.06 g/cm3(Predicted)
  • pka: 11.80±0.70(Predicted)

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N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide Related Literature

Additional information on N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide

N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide: A Comprehensive Overview

The compound with CAS No 892856-12-1, known as N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, agrochemicals, and advanced materials. The molecule's structure, which includes a chlorophenyl group, a sulfamoyl moiety, and a tetrahydrofuran (oxolan) ring, contributes to its versatile reactivity and functional diversity.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The presence of the oxolan ring in this compound adds an additional layer of complexity, enabling it to participate in various chemical transformations and interactions. Researchers have explored the use of such compounds in the development of enzyme inhibitors, where the chlorophenyl group plays a critical role in enhancing selectivity and binding affinity.

One of the most notable advancements involving this compound is its application in the synthesis of advanced polymers. The methyl(oxolan-2-yl)methylsulfamoyl group has been shown to significantly improve the mechanical properties of polymer matrices, making them more durable and resistant to environmental factors. This discovery has opened new avenues for its use in aerospace materials, where high-performance polymers are essential.

In addition to its material science applications, this compound has also been investigated for its potential in agrochemicals. The benzamide moiety is known to exhibit pesticidal activity, making it a valuable component in the development of eco-friendly pesticides. Recent research has focused on optimizing its stability under various environmental conditions to ensure prolonged efficacy without adverse effects on non-target organisms.

The synthesis of N-(4-chlorophenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The integration of modern catalytic techniques has significantly streamlined this process, making it more accessible for large-scale production. Researchers have also explored alternative synthetic pathways that could further enhance the efficiency and sustainability of the synthesis.

Another area where this compound has shown promise is in the field of nanotechnology. Its ability to form self-assembled monolayers on various substrates has been leveraged to create advanced sensors with unprecedented sensitivity. These sensors have potential applications in environmental monitoring, healthcare diagnostics, and industrial process control.

As research into this compound continues, its potential applications are expected to expand further into emerging fields such as biotechnology and renewable energy. The combination of its unique structural features and versatile reactivity makes it a valuable tool for scientists and engineers seeking innovative solutions to complex challenges.

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